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For Researchers, Scientists, and Drug Development Professionals

Introduction
Taraxasterone is a naturally occurring pentacyclic triterpenoid belonging to the taraxastane

subclass. First identified in Cirsium setosum, this compound has garnered interest within the

scientific community for its potential biological activities. This technical guide provides a

comprehensive overview of the chemical structure and stereochemistry of taraxasterone,

based on available spectroscopic data.

Chemical Structure and Stereochemistry
Taraxasterone, with the chemical formula C₃₀H₄₈O and CAS number 6786-16-9, is structurally

related to other well-known taraxastane-type triterpenoids such as taraxasterol and taraxerone.

The core of its structure is a pentacyclic system of fused rings, designated A, B, C, D, and E.

The definitive structure of taraxasterone was elucidated through spectroscopic methods,

primarily 1D and 2D Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) of the

compound isolated from Cirsium setosum.[1][2][3] The key structural features of taraxasterone
are a ketone group at the C-3 position of the A ring and a double bond between C-20 and C-21

in the E ring.

The stereochemistry of the taraxastane skeleton is complex, with multiple chiral centers. The

IUPAC name for taraxasterone, which encapsulates its absolute stereochemistry, is
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(4aR,6aR,6bS,8aS,11S,12aR,14bS)-4,4,6a,6b,8a,11,12,14b-octamethyl-

1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14a,14b-icosahydropicen-3-one. The

stereochemical configuration at each chiral center is crucial for its biological activity and

interaction with molecular targets.

A closely related isomer, psi-taraxasterone, has also been isolated and characterized.[1][3]

The primary difference between taraxasterone and psi-taraxasterone lies in the position of

the double bond within the E ring.

Table 1: Physicochemical Properties of Taraxasterone

Property Value Source

Molecular Formula C₃₀H₄₈O -

Molecular Weight 424.70 g/mol -

CAS Number 6786-16-9 -

Appearance White powder -

Spectroscopic Data
The structural elucidation of taraxasterone relies heavily on NMR spectroscopy. While a

complete, publicly available dataset of assigned ¹H and ¹³C NMR chemical shifts for

taraxasterone is not readily available in the provided search results, the key publication in

Zhongguo Zhong Yao Za Zhi would contain this detailed information.[1][2][3] The chemical

shifts and coupling constants of the protons and carbons in the taraxastane skeleton provide

the necessary information to confirm the connectivity and stereochemistry of the molecule.

For comparison, the ¹³C NMR data for the related compound taraxerol shows characteristic

signals for the olefinic carbons and the carbon bearing the hydroxyl group, which would differ in

taraxasterone due to the presence of the ketone and the shifted double bond.[1][4]

Experimental Protocols
Isolation of Taraxasterone from Cirsium setosum
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A general protocol for the isolation of taraxasterone from Cirsium setosum can be outlined

based on the available information.[1][2][3]

Experimental Workflow for Taraxasterone Isolation
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Extraction and Fractionation

Chromatographic Purification

Structure Elucidation

Dried Cirsium setosum plant material

Ethanolic Extraction

Petroleum Ether Fractionation

Silica Gel Column Chromatography

Crude Extract

Sephadex LH-20 Column Chromatography

Preparative HPLC

1D and 2D NMR Spectroscopy

Purified Taraxasterone

Mass Spectrometry

Purified Taraxasterone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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